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Compound of Interest

Compound Name: 1-O-Methyljatamanin D

Cat. No.: B15592353

1-O-Methyljatamanin D: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 54656-47-2 Molecular Formula: C11H160a4

This document provides a comprehensive technical guide on 1-O-Methyljatamanin D, an
iridoid compound. Due to the limited availability of specific experimental data for 1-O-
Methyljatamanin D, this guide incorporates information on the biological activities and
experimental protocols for related iridoids and iridoid-rich fractions isolated from its natural
source, Valeriana jatamansi. This approach offers valuable insights into the potential properties
and mechanisms of action for this class of compounds.

Physicochemical Properties

Property Value Source
CAS Number 54656-47-2 [1]
Molecular Formula C11H1604

Further detailed physicochemical data for 1-O-Methyljatamanin D is not readily available in
the public domain.
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Biological Activities of Related Iridoids from
Valeriana jatamansi

Research on iridoids isolated from Valeriana jatamansi has revealed a range of biological
activities, including neuroprotective and cytotoxic effects. While these studies do not
specifically report on 1-O-Methyljatamanin D, the findings provide a valuable framework for
potential research directions.

Cytotoxicity of 3,8-epoxy iridoids
A study on 3,8-epoxy iridoids from Valeriana jatamansi demonstrated weak cytotoxic activity

against lung adenocarcinoma (A549) and gastric carcinoma (SGC-7901) cell lines.[2]

Neuroprotective Effects

Some iridoids from the same plant source have shown moderate neuroprotective effects
against CoClz-induced neuronal cell death in PC12 cells.[2]

Experimental Protocols for Iridoid-Rich Fraction
from Valeriana jatamansi

An iridoid-rich fraction from Valeriana jatamansi (IRFV) has been investigated for its therapeutic
potential in spinal cord injury models. The experimental protocols employed in these studies
are detailed below.

Preparation of Iridoid-Rich Fraction (IRFV)

The 95% ethanol fraction of Valeriana jatamansi extract was processed to yield the IRFV. The
total iridoid content in the extract was quantified using ultraviolet spectrophotometry.

In Vitro Axonal Regeneration Assay

e Cell Line: PC12 cells
o Methodology:

o PC12 cells were cultured and treated with IRFV.
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o Axonal growth was observed and measured to assess the regenerative potential of the
fraction.

In Vivo Spinal Cord Injury (SCI) Model

» Animal Model: Rats
o Methodology:

o A spinal cord injury model was established in rats.

o Rats were treated with IRFV.

o Motor function recovery was evaluated.

o Pathological changes and axonal regeneration in the spinal cord tissue were assessed.
Signaling Pathway Activation by Iridoid-Rich

Fraction

The therapeutic effects of the iridoid-rich fraction from Valeriana jatamansi in spinal cord injury
have been linked to the activation of the PI3K/Akt signaling pathway.[3] Inhibition of this
pathway was found to negate the beneficial effects of the IRFV.
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Caption: PI3K/Akt signaling pathway activated by the iridoid-rich fraction from Valeriana
jatamansi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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